Cas no 2172562-39-7 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-methoxybutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-methoxybutanoic acid
• CAS No: 2172562-39-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6206842
• PubChem ID: 165586804
• Update Time: 2025-10-16

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-methoxybutanoic acid
• EN300-1524862
• 2172562-39-7
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-2-methoxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-8-17(24(29)27-14-13-23(33-2)25(30)31)15-28-26(32)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： BVOOXYPWRUDINZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCC(C(=O)O)OC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-methoxybutanoic acid

Comprehensive Overview of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-methoxybutanoic acid (CAS No. 2172562-39-7)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-methoxybutanoic acid (CAS No. 2172562-39-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique molecular structure combining a fluorenylmethyloxycarbonyl (Fmoc) group with a methoxybutanoic acid backbone, making it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for its synthetic applications, purity standards, and handling protocols, reflecting its growing importance in drug discovery and biomaterials engineering.

The Fmoc group in 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-methoxybutanoic acid serves as a temporary protecting group for amines during peptide chain assembly, a technique critical for producing therapeutic peptides and protein mimics. With the rising demand for precision medicine and targeted therapies, this compound has garnered attention for its role in synthesizing peptide-based drugs, such as those used in oncology and metabolic disorder treatments. Its CAS No. 2172562-39-7 is often referenced in patent literature and academic journals, highlighting its relevance in cutting-edge research.

From a structural perspective, the inclusion of a methoxybutanoic acid moiety enhances the compound’s solubility and compatibility with organic solvents, a feature highly valued in automated peptide synthesizers. Laboratories focusing on high-throughput screening or combinatorial chemistry frequently inquire about its storage conditions and stability data, underscoring the need for reliable technical documentation. Additionally, its low toxicity profile aligns with the industry’s shift toward green chemistry and sustainable synthesis practices.

Recent advancements in AI-driven drug design and computational chemistry have further amplified interest in Fmoc-protected building blocks like this compound. Online queries often revolve around its compatibility with click chemistry or enzyme-mediated coupling, reflecting the interdisciplinary nature of modern biopharmaceutical research. Furthermore, its role in nanoparticle functionalization and drug delivery systems has been explored in studies related to personalized healthcare solutions.

Quality control remains a priority for users of CAS No. 2172562-39-7, with frequent searches for HPLC purity, NMR validation, and mass spectrometry data. Suppliers emphasizing GMP-grade production or custom synthesis services for this compound are increasingly sought after, particularly by contract research organizations (CROs) and academic institutions. As the peptide therapeutics market expands, this compound’s versatility ensures its continued prominence in both industrial and research settings.

In summary, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-methoxybutanoic acid represents a critical tool for innovators in biochemistry and pharmaceutical development. Its design bridges gaps between traditional peptide synthesis and emerging technologies like bioorthogonal chemistry, making it a staple for laboratories aiming to push the boundaries of molecular science.